Cas no 662116-66-7 (4,5-Dichloropyridine-2,3-diamine)

4,5-Dichloropyridine-2,3-diamine structure
662116-66-7 structure
Product Name:4,5-Dichloropyridine-2,3-diamine
CAS No:662116-66-7
MF:C5H5Cl2N3
MW:178.019298315048
MDL:MFCD13181791
CID:1025511
PubChem ID:45480235
Update Time:2025-04-20

4,5-Dichloropyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloropyridine-2,3-diamine
    • 2,3-diamino-4,5-dichloropyridine
    • DTXSID10670258
    • GOVJRSTWOQZULF-UHFFFAOYSA-N
    • 4,5-Dichloro-pyridine-2,3-diamine
    • DB-082935
    • AMY32076
    • MFCD13181791
    • EN300-2994977
    • 4,5-dichloropyridin-2,3-diamine
    • SCHEMBL4596087
    • AS-40415
    • SY259502
    • 662116-66-7
    • AKOS015998712
    • MDL： MFCD13181791
    • Inchi： 1S/C5H5Cl2N3/c6-2-1-10-5(9)4(8)3(2)7/h1H,8H2,(H2,9,10)
    • InChI Key： GOVJRSTWOQZULF-UHFFFAOYSA-N
    • SMILES： ClC1C(=CN=C(C=1N)N)Cl

Computed Properties

  • Exact Mass: 176.98600
  • Monoisotopic Mass: 176.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.602
  • PSA: 64.93000
  • LogP: 2.71520

4,5-Dichloropyridine-2,3-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dichloropyridine-2,3-diamine Pricemore >>

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